2-(4-methoxyphenoxy)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C18H19N5O4/c1-11-9-16(24)21-18(19-11)23-15(8-12(2)22-23)20-17(25)10-27-14-6-4-13(26-3)5-7-14/h4-9H,10H2,1-3H3,(H,20,25)(H,19,21,24)
• InChI Key: PBNIKLBYMMQALZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)COC3=CC=C(C=C3)OC
• Molecular Formula: C18H19N5O4
• Molecular Weight: 369.4 g/mol

Description

2-(4-methoxyphenoxy)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C18H19N5O4 and its molecular weight is 369.381. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research on derivatives closely related to the queried compound demonstrates potential anticancer properties. For instance, a study by Al-Sanea et al. (2020) explores the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives. These compounds were tested against 60 cancer cell lines, revealing that one compound exhibited appreciable cancer cell growth inhibition against eight cancer cell lines, including HOP-92, NCI-H226, and MDA-MB-468, among others (Al-Sanea et al., 2020).

Chemical Reactivity and Biological Evaluation

Another study by Farouk et al. (2021) focuses on the synthesis, chemical reactivity, and biological evaluation of novel derivatives, highlighting their role as precursors for constructing nitrogen heterocyclic compounds with potential biological activities. The study emphasizes the versatility of these compounds in generating a wide array of biologically active structures (Farouk et al., 2021).

Antioxidant Activity

Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and investigated their antioxidant activities. The study found significant antioxidant properties in both the ligands and their coordination complexes, indicating the potential of these compounds in oxidative stress-related applications (Chkirate et al., 2019).